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Compound of Interest |

Compound Name: 2-Hydroxy-5-phenylpentanoic acid
CAS No.: 104216-93-5
Cat. No.: B2476130
Get Quote
. J

Core Directive & Executive Summary

2-Hydroxy-5-phenylpentanoic acid (HPPA) is a versatile ngcontent-ng-c3932382896=""
_nghost-ng-c1874552323="" class="inline ng-star-inserted">

-hydroxy acid (AHA) synthon used primarily in the development of peptidomimetics, protease
inhibitors, and depsipeptides. Structurally, it serves as a homolog of ngcontent-ng-
€3932382896=""_nghost-ng-c1874552323="" class="inline ng-star-inserted">

-hydroxy-4-phenylbutanoic acid (the hydroxy analogue of homophenylalanine), providing an
extended hydrophobic reach that is critical for probing deep hydrophobic pockets in enzymes
such as Insulin-Regulated Aminopeptidase (IRAP) and specific Metalloproteinases.

This guide addresses the critical challenge of accessing high-enantiopurity HPPA (ngcontent-
ng-c3932382896=""_nghost-ng-c1874552323="" class="inline ng-star-inserted">

ee) and incorporating it into drug scaffolds without racemization. We prioritize biocatalytic
reduction as the gold-standard synthesis route due to its scalability and stereochemical rigor
compared to traditional diazotization methods.
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Key Technical Specifications

Property Specification
IUPAC Name 2-Hydroxy-5-phenylpentanoic acid
HPPA/

Common Abbreviation
-OH-HHP (Hydroxy-homohomophenylalanine)

Molecular Formula

Molecular Weight 194.23 g/mol

C2 (Available as

Chiral Centers or

)

_ o P1/P1' Hydrophobic Anchor in Protease
Primary Application o
Inhibitors

Strategic Synthesis Protocols

High-fidelity synthesis of chiral HPPA is best achieved through Enzymatic Kinetic Resolution or
Asymmetric Ketone Reduction.[1] While chemical diazotization of the corresponding amino acid
(L-2-amino-5-phenylpentanoic acid) is possible, it often suffers from partial racemization and
relies on expensive non-natural amino acid precursors.[1]

Protocol A: Biocatalytic Reduction of 2-Ox0-5-
phenylpentanoic Acid (Preferred)

This protocol utilizes L-Lactate Dehydrogenase (L-LDH) or D-Hydroxyisocaproate
Dehydrogenase (D-HicDH) to effect the stereoselective reduction of the ngcontent-ng-
€3932382896=""_nghost-ng-c1874552323="" class="inline ng-star-inserted">

-keto acid precursor. This method is self-validating via NADH consumption monitoring.[1]

Reagents & Equipment
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Substrate: 2-Oxo-5-phenylpentanoic acid (prepared via Friedel-Crafts acylation of benzene
with glutaric anhydride followed by hydrolysis, or purchased).

Enzyme: Recombinant L-LDH (for ngcontent-ng-c3932382896=""_nghost-ng-
c1874552323="" class="inline ng-star-inserted">

-isomer) or D-HicDH (for
-isomer).
Cofactor: NADH (reduced nicotinamide adenine dinucleotide).

Cofactor Regeneration System: Formate Dehydrogenase (FDH) + Sodium Formate.

Buffer: 100 mM Potassium Phosphate, pH 7.4.

Step-by-Step Workflow

Substrate Preparation: Dissolve 2-0x0-5-phenylpentanoic acid (10 mM final) in Potassium
Phosphate buffer. Adjust pH to 7.4 using 1M KOH. Note: The keto acid is unstable in high
alkalinity; maintain pH < 8.0.

Cofactor Mix: Add NADH (0.1 mM catalytic load) and Sodium Formate (15 mM, 1.5 eq).

Enzyme Initiation: Add FDH (5 U/mL) and the specific Dehydrogenase (L-LDH or D-HicDH,
10 U/mL).

Reaction Monitoring: Incubate at 30°C with gentle shaking. Monitor reaction progress via
HPLC (C18 column, Acetonitrile/Water + 0.1% TFA) or by tracking UV absorbance decrease
at 340 nm (NADH consumption) if not regenerating.

Workup: Upon >99% conversion (typically 12-24h), acidify to pH 2.0 with 6M HCI to quench
the enzyme and protonate the product.

Extraction: Extract 3x with Ethyl Acetate. Dry combined organics over

and concentrate in vacuo.

Recrystallization: Recrystallize from Hexane/EtOAc to remove trace protein contaminants.
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Mechanistic Insight: The use of a formate regeneration system drives the equilibrium forward
by removing the oxidized cofactor (

) and prevents product inhibition. The enzyme's stereospecificity ensures
ee without chiral chromatography.

Protocol B: Diazotization of L-2-Amino-5-
phenylpentanoic Acid (Alternative)[1]

Use this route only if the chiral amino acid precursor is already available in-house.[1]
o Dissolution: Dissolve L-2-amino-5-phenylpentanoic acid (1.0 eq) in 1M

at 0°C.

» Diazotization: Dropwise add

(1.5 eq) aqueous solution while maintaining temperature
°C.

o Hydrolysis: Allow to warm to room temperature and stir for 12 hours. The diazonium
intermediate undergoes substitution by water with retention of configuration (via double
inversion involving the neighboring carboxylate group) or inversion depending on conditions.
Critical: In dilute acid, retention is often observed due to neighboring group participation, but
strict ee analysis is required.

Applications in Drug Development[2][3]

HPPA is a critical "spacer" molecule. In rational drug design, standard phenyl-alanine
derivatives often fail to reach deep hydrophobic pockets in metalloproteases.[1] HPPA extends
the phenyl ring by two methylene units relative to phenyllactic acid, and one unit relative to
ngcontent-ng-c3932382896=""_nghost-ng-c1874552323="" class="inline ng-star-inserted">

-hydroxy-homophenylalanine.

Logic of Design: The "Reach" Factor

e Mandelic Acid: Too short; rigid rotation.
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e Phenyllactic Acid: Standard hydrophobic fit (e.g., typical protease inhibitors).

o HPPA: Extended flexible tether. Ideal for Insulin-Regulated Aminopeptidase (IRAP) inhibitors
and ACE inhibitor analogs where the S1' pocket is deep and narrow.[1]

Workflow: Incorporation into Peptidomimetics

To use HPPA as a building block, the hydroxyl group must be protected or activated carefully to
prevent O-acylation vs. coupling.

e Protection: Protect the

-hydroxyl group as a TBS ether (TBSOTT, 2,6-lutidine) or Acetate (Ac20, Pyridine)
depending on the stability required.

o Activation: Convert the carboxylic acid to a Pentafluorophenyl ester (PfP-OH, DCC) or use
HATU activation for coupling to the amine of the next residue.

o Deprotection: TBS is removed with TBAF; Acetate with LiOH.

Visualization of Workflows
Diagram 1: Biocatalytic Synthesis & Stereochemical
Control

This pathway illustrates the enzymatic route, highlighting the cofactor regeneration cycle that
makes the process economically viable.

2-Ox0-5-phenylpentanoic IS L-LDH or D-HicDH > Formate Dehydrogenase
Acid (Achiral) (Stereoselective Reduction) (Formate -> CO2)

2-Hydroxy-5-phenylpentanoic
Acid (>99% ee)

Click to download full resolution via product page
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Caption: Stereoselective enzymatic reduction cycle coupled with cofactor regeneration for high-
yield synthesis.

Diagram 2: Pharmacophore Mapping in Protease
Inhibition

This logic tree demonstrates why a researcher would select HPPA over shorter homologs.

Target: Metalloprotease / Aminopeptidase
(Deep S1 Hydrophobic Pocket)

Mandelic Acid Phenyllactic Acid 2-Hydroxy-5-phenylpentanoic Acid
(Linker: 0 CH2) (Linker: 1 CH2) (Linker: 3 CH2)

l '

Steric Clash / Poor Reach Standard Binding Optimized Hydrophobic Contact
Low Potency Moderate Potency High Potency / Selectivity

Click to download full resolution via product page
Caption: Structural logic for selecting HPPA to probe deep hydrophobic pockets in drug targets.

Analytical Characterization Data

To ensure the integrity of the building block before use in synthesis, the following analytical
standards must be met.
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Test Method Acceptance Criteria

C18, 5-95% MeCN/H20 (0.1%

Purity (HPLC) TEA) Area

Chiral HPLC (Chiralpak AD-H

Enantiomeric Excess
or OD-H) ee

12.4 (s, 1H, COOH), 7.1-7.3
(m, 5H, Ar-H), 3.9 (dd, 1H,

1H NMR (DMSO-d6) 400 MHz “H), 2.5 (t, 2H,

-H), 1.6-1.8 (m, 4H,

-H).
Polarimetry ( (for
Specific Rotation
, MeOH) -isomer) [Verify with specific
batch]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemsynthesis.com [chemsynthesis.com]
e 2. teachmint.storage.googleapis.com [teachmint.storage.googleapis.com]

» To cite this document: BenchChem. [Technical Guide: 2-Hydroxy-5-phenylpentanoic Acid as
a Chiral Building Block[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2476130/docs#technical-guide-2-hydroxy-5-
phenylpentanoic-acid-as-a-chiral-building-block-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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